Cas no 22055-22-7 (Diphyllin)

Diphyllin, an arylnaphthalene lignan isolated from Justicia procumbens, is a potent HIV-1 inhibitor with an IC50 of 0.38 μ M. Diphyllin also has anti vesicular stomatitis virus (VSV) and influenza virus activity Conclusion: diphyllin is an inhibitor of V-ATPase with an IC50 value of 17 nm, which can inhibit lysosomal acidification in human osteoclasts Diphyllin with an IC50 value of 50 μ M to inhibit NO production and have anticancer and anti-inflammatory activities

Diphyllin structure

Product Name:Diphyllin

CAS No:22055-22-7

Molecular Formula:C₂₁H₁₆O₇

Molecular Weight:380.3475

CID:255867

PubChem ID:329826058

Diphyllin Properties

Names and Identifiers

- Benz[f]isobenzofuran-1(3H)-one,9-(1,3-benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxy-
- 9-(1,3-benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxy-3H-benzo[f][2]benzofuran-1-one
- 4-hydroxy-6,7-dimethoxy-9-(1,3-benzodioxol-5-yl)naphtho[2,3-c]furan-1(3H)-one
- 7-hydroxyjusticidin B
- 9-(3,4-methylenedioxyphenyl)-4-hydroxy-6,7-dimethoxynaphtho[2,3-c]furan-1(3H)-one
- 9-benzo[1,3]dioxol-5-yl-4-hydroxy-6,7-dimethoxy-3H-naphtho[2,3-c]furan-1-one
- AC1L2OV1
- Bio-0182
- CHEMBL221190
- HMS1607M09
- Oprea1_135417
- Oprea1_318204
- SureCN1061765
- 9-(1,3-Benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxy-naphtho[2,3-c]furan-1(3H)-one
- NSC 309691
- Diphyllin
- W4PN5LDP26
- MLS000106853
- SMR000111229
- 9-(1,3-benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxy-3H-benzo[f]isobenzofuran-1-one
- Naphtho(2,3-c)furan-1(3H)-one, 9-(1,3-benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxy-
- Naphtho[2,3-c]furan-1(3H)-one, 9-(1,3-benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxy-
- Opr
- cid_100492
- FT-0701233
- NP195
- NSC309691
- MS-26214
- 9-(1,3-Benzodioxol-5-yl)-6,7-dimethoxy-4-hydroxynaphtho[2,3-c]furan-1(3H)-one
- E80737
- 4-Hydroxy-6,7-dimethoxy-9-[3,4-(methylenedioxy)phenyl]-naphtho[2,3-c]furan-1(3H)-one
- SCHEMBL1061765
- AC-34764
- Diphyllin, >=98% (HPLC)
- CCG-111892
- 22055-22-7
- 9-(benzo[d][1,3]dioxol-5-yl)-4-hydroxy-6,7-dimethoxynaphtho[2,3-c]furan-1(3H)-one
- 9-(1,3-benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxy-3H-benz[f]isobenzofuran-1-one
- HY-N2532
- AKOS000620412
- 9-(1,3-benzodioxol-5-yl)-6,7-dimethoxy-4-oxidanyl-3H-benzo[f][2]benzofuran-1-one
- 9-(1,3-BENZODIOXOL-5-YL)-4-HYDROXY-6,7-DIMETHOXYNAPHTHO(2,3-C)FURAN-1(3H)-ONE
- XAA05522
- CHEBI:4645
- DTXSID20176534
- UNII-W4PN5LDP26
- Naphtho(2,3-c)furan-1(3H)-one, 4-hydroxy-6,7-dimethoxy-9-(3,4-(methylenedioxy)phenyl)-
- EX-A3532
- BDBM64979
- CS-0022803
- NSC-309691
- Q27106426
- 9-(13-Benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxynaphtho(2,3-c)furan-1(3H)-one
- 9-(1,3-Benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxynaphtho[2,3-c]furan-1(3H)-one #
- 9-(1,3-Benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxynaphtho[2,3-c]furan-1(3H)-one; NSC 309691
- HMS2469A22
- AK-693/21096006
- DTXCID0099025
- 4-Hydroxy-6,7-dimethoxy-9-(3,4-(methylenedioxy)phenyl)-naphtho(2,3-c)furan-1(3H)-one
- 9-(1,3-Benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxynaphtho[2,3-c]furan-1(3H)-one
- 9-(1,3-benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxy-3H-benzo(f)(2)benzofuran-1-one
- DS-006451
- AG-690/10760023
- 9-(1,3-benzodioxol-5-yl)-4-hydroxy-6,7-dimethoxy-3H-benzo(f)isobenzofuran-1-one
- +Expand
- MDL： MFCD00808222
- InChIKey： VMEJANRODATDOF-UHFFFAOYSA-N
- Inchi： 1S/C21H16O7/c1-24-15-6-11-12(7-16(15)25-2)20(22)13-8-26-21(23)19(13)18(11)10-3-4-14-17(5-10)28-9-27-14/h3-7,22H,8-9H2,1-2H3
- SMILES： O1C(C2C(C1([H])[H])=C(C1=C([H])C(=C(C([H])=C1C=2C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2)OC([H])([H])[H])OC([H])([H])[H])O[H])=O

Computed Properties

Exact Mass: 380.08958
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 3
Monoisotopic Mass: 380.08960285 g/mol
Heavy Atom Count: 28
Complexity: 597
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Topological Polar Surface Area: 83.4
Molecular Weight: 380.3

Experimental Properties

LogP: 3.62870
PSA: 83.45
Melting Point: 290 ºC (methanol )
Solubility: Insuluble (2.4E-3 g/L) (25 ºC),
Color/Form: Powder
Density: 1.445±0.06 g/cm3 (20 ºC 760 Torr),

Diphyllin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BIEQ-1mg	diphyllin	22055-22-7	≥98%	1mg	$71.00
A2B Chem LLC	AF36274-1mg	diphyllin	22055-22-7	≥98%	1mg	$29.00	2024-04-20
Aaron	AR00BIN2-5mg	diphyllin	22055-22-7	99%	5mg	$189.00
Ambeed	A684406-5mg	9-(Benzo[d][1,3]dioxol-5-yl)-4-hydroxy-6,7-dimethoxynaphtho[2,3-c]furan-1(3H)-one	22055-22-7	99%	5mg	$217.0	2024-07-20
ChemScence	CS-0022803-10mg	Diphyllin	22055-22-7	99.85%	10mg	$650.0	2022-04-27
eNovation Chemicals LLC	Y1264098-10mg	diphyllin	22055-22-7	99%	10mg	$1245	2023-05-17
MedChemExpress	HY-N2532-10mg	Diphyllin	22055-22-7	99.90%	10mg	￥6500	2024-04-19
S e l l e c k ZHONG GUO	E2021-1mg	Diphyllin	22055-22-7		1mg	￥4013.1
TargetMol Chemicals	TN1103-1 mg	Diphyllin	22055-22-7	99.98%	1mg	￥ 1,987
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1103-1 mg	Diphyllin	22055-22-7	99.98%	1mg	￥1987.00	2022-04-26

Diphyllin Suppliers

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Diphyllin Related Literature

1. Structure and synthesis of diphyllin

Z. Horii,K. Ohkawa,S. Kim,T. Momose Chem. Commun. (London) 1968 653
2. An I2–DMSO catalytic manifold enabled aromatization for C-ring editing of podophyllotoxone

Peng Yuan,Rui Liu,Hui-Min Zhu,Zhixin Liao,Jia-Chen Xiang,An-Xin Wu Org. Biomol. Chem. 2023 21 6468
3. Lignans, neolignans and related compounds

Robert S. Ward Nat. Prod. Rep. 1997 14 43
4. Anticancer component identification from the extract of Dysosma versipellis and Glycyrrhiza uralensis based on support vector regression and mean impact value

Hailiu Fan,Jianbang Xuan,Kaixuan Zhang,Jianlan Jiang Anal. Methods 2018 10 371
5. An update on lignans: natural products and synthesis

Jian-Yu Pan,Shi-Lin Chen,Mei-Hua Yang,Jun Wu,Jari Sinkkonen,Kun Zou Nat. Prod. Rep. 2009 26 1251
6. Arylnaphthalene lactone analogues: synthesis and development as excellent biological candidates for future drug discovery

Chuang Zhao,K. P. Rakesh,Saira Mumtaz,Balakrishna Moku,Abdullah?M. Asiri,Hadi M. Marwani,H. M. Manukumar,Hua-Li Qin RSC Adv. 2018 8 9487
7. Identification of gallic acid based glycoconjugates as a novel tubulin polymerization inhibitors

Kapil Upadhyaya,Hamidullah,Kartikey Singh,Ashutosh Arun,Mahendra Shukla,Neetika Srivastava,Raghib Ashraf,Abhisheak Sharma,Rohit Mahar,Sanjeev K. Shukla,Jayanta Sarkar,Ravishankar Ramachandran,Jawahar Lal,Rituraj Konwar,Rama Pati Tripathi Org. Biomol. Chem. 2016 14 1338
8. An update on bioactive plant lignans

Muhammad Saleem,Hyoung Ja Kim,Muhammad Shaiq Ali,Yong Sup Lee Nat. Prod. Rep. 2005 22 696
9. Synthesis of new triazole linked carbohybrids with ROS-mediated toxicity in breast cancer

Priti Kumari,Shraddha Dubey,Sneha Venkatachalapathy,Chintam Narayana,Ashish Gupta,Ram Sagar New J. Chem. 2019 43 18590
10. Recent advances in research on lignans and neolignans

Rémy Bertrand Teponno,Souvik Kusari,Michael Spiteller Nat. Prod. Rep. 2016 33 1044

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